Cas no 1502115-53-8 ((piperidin-2-yl)methyl azepane-1-carboxylate)

• Product Name: (piperidin-2-yl)methyl azepane-1-carboxylate
• CAS No: 1502115-53-8
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• MDL: MFCD23289209
• CID: 5161009
• PubChem ID: 79338323
• Update Time: 2025-07-09

(piperidin-2-yl)methyl azepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-1-carboxylic acid, hexahydro-, 2-piperidinylmethyl ester
• (piperidin-2-yl)methyl azepane-1-carboxylate

• MDL： MFCD23289209
• Inchi： 1S/C13H24N2O2/c16-13(15-9-5-1-2-6-10-15)17-11-12-7-3-4-8-14-12/h12,14H,1-11H2
• InChI Key： IGOWNROSUIINJN-UHFFFAOYSA-N
• SMILES： N1(C(OCC2CCCCN2)=O)CCCCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on (piperidin-2-yl)methyl azepane-1-carboxylate

Exploring the Potential of (piperidin-2-yl)methyl azepane-1-carboxylate (CAS No. 1502115-53-8) in Modern Chemistry

The compound (piperidin-2-yl)methyl azepane-1-carboxylate (CAS No. 1502115-53-8) has garnered significant attention in the field of organic and medicinal chemistry due to its unique structural framework and potential applications. This article delves into the properties, synthesis, and emerging uses of this intriguing molecule, while addressing common questions and trends in modern chemical research.

Structurally, (piperidin-2-yl)methyl azepane-1-carboxylate combines two nitrogen-containing heterocycles – piperidine and azepane – through a carboxylate linker. This arrangement creates a versatile scaffold that has shown promise in various research applications. The presence of both piperidin-2-yl and azepane-1-carboxylate moieties contributes to its distinctive chemical behavior, making it a subject of interest for pharmaceutical development and material science applications.

Recent studies have highlighted the potential of azepane-containing compounds in addressing current challenges in drug discovery. The seven-membered azepane ring offers conformational flexibility that can enhance binding affinity to biological targets, while the piperidine moiety provides structural rigidity. This combination makes (piperidin-2-yl)methyl azepane-1-carboxylate particularly interesting for researchers exploring novel therapeutic agents.

The synthesis of 1502115-53-8 typically involves multi-step organic transformations, with careful attention to protecting group strategies for the nitrogen atoms. Recent advancements in green chemistry approaches have led to more efficient synthetic routes for similar compounds, reducing environmental impact while maintaining high yields. These developments align with the growing demand for sustainable chemical synthesis methods in both academic and industrial settings.

In the context of current research trends, nitrogen heterocycles like those found in (piperidin-2-yl)methyl azepane-1-carboxylate are receiving increased attention due to their prevalence in FDA-approved drugs. Pharmaceutical researchers are particularly interested in how modifications to the piperidine-azepane scaffold might influence biological activity and pharmacokinetic properties. This aligns with frequent search queries about drug-like molecules and medicinal chemistry scaffolds in scientific databases.

Beyond pharmaceutical applications, CAS 1502115-53-8 and related compounds show potential in materials science. The balanced lipophilicity and hydrogen bonding capacity of this molecule make it interesting for developing novel functional materials. Researchers investigating molecular recognition systems and supramolecular chemistry have expressed interest in such structurally diverse compounds.

Analytical characterization of (piperidin-2-yl)methyl azepane-1-carboxylate typically involves advanced techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography when suitable crystals can be obtained. These methods help confirm the compound's purity and structure, which is crucial for research applications. The growing availability of automated characterization tools has made working with such specialized compounds more accessible to researchers.

From a commercial perspective, the demand for specialty heterocyclic compounds like 1502115-53-8 has been steadily increasing. Chemical suppliers and contract research organizations are expanding their catalogs to include more diverse nitrogen-containing building blocks, responding to the needs of drug discovery programs and materials research initiatives worldwide.

Safety considerations for handling (piperidin-2-yl)methyl azepane-1-carboxylate follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation are recommended when working with this or any chemical substance. These precautions align with the increasing focus on laboratory safety standards in chemical research institutions.

Future research directions for piperidine-azepane hybrids may explore their potential in addressing current medical challenges. The structural features of CAS 1502115-53-8 suggest possible applications in developing treatments for neurological conditions or as building blocks for more complex pharmaceutical agents. These possibilities resonate with frequent searches about innovative drug development and next-generation therapeutics.

In conclusion, (piperidin-2-yl)methyl azepane-1-carboxylate represents an interesting example of modern heterocyclic chemistry with diverse potential applications. Its unique combination of structural features makes it valuable for both pharmaceutical research and materials science. As synthetic methodologies continue to advance and research into nitrogen-rich compounds expands, compounds like 1502115-53-8 will likely play an increasingly important role in scientific innovation.